1-(2-chloro-6-fluorobenzyl)-5-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one
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Description
1-(2-chloro-6-fluorobenzyl)-5-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C16H16ClFN2O3S and its molecular weight is 370.82. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The compound is synthesized through reactions that involve nucleophilic addition and subsequent elimination processes, demonstrating control over stereoselectivity at newly created chiral carbons. Such synthesis routes provide a pathway to optically pure compounds, essential for further applications in chemical research and development (Ruano, Alemán, & Cid, 2006). Moreover, advancements in synthetic methodologies have led to the development of new heterocycle-based molecules, showcasing the role of this compound in facilitating the exploration of novel chemical entities with potential applications in material science and pharmaceuticals (Murthy et al., 2017).
Structural and Stereogenic Properties
Research has also delved into the structural analysis of derivatives, revealing insights into their stereogenic properties and potential for forming stable compounds with significant biological activities. These studies underscore the compound's utility in designing molecules with precise structural configurations, which is crucial for their biological efficacy and interaction with biological targets (Öztürk et al., 2019).
Application in Nonlinear Optics and Material Science
The compound and its derivatives have been investigated for their role in non-linear optics, demonstrating their potential in developing new materials with specific electronic and optical properties. Such materials are vital for applications in telecommunications, computing, and photovoltaics, highlighting the compound's contribution to advancing material science and engineering (Krause‐Heuer et al., 2013).
Chemical Reactivity and Interactions
Further studies have explored the chemical reactivity and interactions of the compound's derivatives, providing valuable insights into their stability, reactivity patterns, and the formation of complex structures. These findings are crucial for understanding the fundamental principles governing chemical reactions and for designing molecules with desired properties and functions (Antonio et al., 1994).
Properties
IUPAC Name |
1-[(2-chloro-6-fluorophenyl)methyl]-5-pyrrolidin-1-ylsulfonylpyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClFN2O3S/c17-14-4-3-5-15(18)13(14)11-19-10-12(6-7-16(19)21)24(22,23)20-8-1-2-9-20/h3-7,10H,1-2,8-9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYMSUJDYSOCXSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CN(C(=O)C=C2)CC3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClFN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.